Cas no 1805277-73-9 (2-(Difluoromethyl)-5-methoxy-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-methoxy-3-methylpyridine
• CAS No: 1805277-73-9
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4848803
• Update Time: 2025-05-19

2-(Difluoromethyl)-5-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-3-methylpyridine

• Inchi： 1S/C8H9F2NO/c1-5-3-6(12-2)4-11-7(5)8(9)10/h3-4,8H,1-2H3
• InChI Key： RQQDPTJUXSMDNM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-methoxy-3-methylpyridine

Introduction to 2-(Difluoromethyl)-5-methoxy-3-methylpyridine (CAS No. 1805277-73-9)

2-(Difluoromethyl)-5-methoxy-3-methylpyridine (CAS No. 1805277-73-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic aromatic compound features a pyridine core substituted with a difluoromethyl group at the 2-position, a methoxy group at the 5-position, and a methyl group at the 3-position. Such structural motifs are often exploited in medicinal chemistry due to their potential to modulate biological activity and enhance pharmacokinetic properties.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve metabolic stability, binding affinity, and overall bioavailability. The electron-withdrawing nature of the fluorine atoms in this group can significantly influence the electronic properties of the molecule, making it a valuable tool for fine-tuning interactions with biological targets. In contrast, the methoxy and methyl substituents contribute to steric and electronic effects that further shape the compound's behavior in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological potential of such compounds with greater accuracy. Studies have demonstrated that the presence of a difluoromethyl group can enhance binding interactions with enzymes and receptors, often leading to improved therapeutic efficacy. For instance, derivatives of this scaffold have been explored for their anti-inflammatory, antiviral, and anticancer properties. The methoxy group, while generally less reactive than other functional groups, can participate in hydrogen bonding and hydrophobic interactions, further modulating drug-receptor affinity.

The synthesis of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group interconversions. The introduction of fluorine atoms, in particular, demands specialized conditions to achieve regioselectivity and minimize unwanted side reactions. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with high precision, contributing to the growing interest in this class of compounds.

In the realm of drug discovery, 2-(Difluoromethyl)-5-methoxy-3-methylpyridine has been investigated as a key intermediate in the development of novel therapeutic agents. Its structural features make it amenable to further derivatization, allowing chemists to explore a wide range of biological activities. For example, modifications at the 4-position or 6-position of the pyridine ring could introduce additional functional groups that enhance target specificity or metabolic stability. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies.

One particularly exciting area of research involves the use of this compound as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. The difluoromethyl group has been shown to improve binding affinity to kinase active sites due to its ability to engage in favorable interactions such as hydrogen bonding and hydrophobic effects.

The impact of these structural features on drug-like properties has also been extensively studied. Physicochemical parameters such as solubility, permeability, and metabolic stability are critical determinants of a compound's clinical success. Computational tools like Quantitative Structure-Activity Relationships (QSAR) have been employed to correlate these properties with molecular descriptors derived from the structure of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine and its derivatives. Such analyses help predict potential issues early in the drug development process, saving time and resources.

Furthermore, green chemistry principles have guided efforts to develop more sustainable synthetic routes for this compound. Researchers are increasingly focusing on reducing waste generation and minimizing hazardous reagents without compromising yield or purity. Catalytic methods have emerged as particularly promising alternatives to traditional synthetic approaches due to their efficiency and environmental benefits. For example, transition metal-catalyzed reactions can enable selective transformations under milder conditions compared to conventional methods.

The role of 2-(Difluoromethyl)-5-methoxy-3-methylpyridine in medicinal chemistry extends beyond its use as an intermediate; it also serves as a model compound for understanding fundamental principles governing molecular recognition and drug design. Its versatility makes it an attractive candidate for exploring new synthetic strategies and developing innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this will remain invaluable tools for addressing unmet medical needs.

In conclusion,2-(Difluoromethyl)-5-methoxy-3-methylpyridine (CAS No. 1805277-73-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals with improved efficacy and safety profiles. Its unique combination of substituents offers numerous opportunities for further exploration in synthetic chemistry and drug discovery efforts worldwide.